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Compound of Interest

Compound Name: Acid blue 260

Cat. No.: B1343615

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Acid Blue 260, a synthetic dye with applications in various scientific and industrial
fields. The document details its molecular characteristics and presents a representative
experimental protocol for its degradation.

Core Molecular and Physical Properties

Acid Blue 260, identified by the CAS number 62168-86-9, is an anthraguinone-based acid
dye.[1][2][3] It is recognized for its use in dyeing polyamide fibers and for printing applications.
[1][3] The dye typically appears as a blue powder.[2]

Quantitative data regarding the fundamental properties of Acid Blue 260 are summarized in
the table below for ease of reference and comparison.

Property Value Source(s)
CAS Number 62168-86-9 [11[21131[4][5]
Molecular Formula C26H23CIN3NaOeS [1112][3]1[4][5]
Molecular Weight 563.99 g/mol [L1121[31[41[5]
Color Index Name C.l. Acid Blue 260 [2][5]
Molecular Structure Anthraquinone [1][2]
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Experimental Protocol: Photocatalytic Degradation
of Acid Dyes

The following is a representative experimental protocol for the photocatalytic degradation of
acid dyes, such as Acid Blue 260. This methodology is based on established procedures for
similar dyes and serves as a foundational guide for researchers.

Objective: To evaluate the degradation efficiency of an acid dye in an aqueous solution using a
semiconductor photocatalyst under UV irradiation.

Materials:

e Acid Dye (e.g., Acid Blue 260)

e Photocatalyst (e.g., Titanium Dioxide (TiOz), Zinc Oxide (ZnO))
» Deionized Water

e UV Light Source

 Stirrer

e Spectrophotometer

e pH Meter

Filtration system (e.g., 0.45 um syringe filters)
Procedure:

» Preparation of Dye Solution: Prepare a stock solution of the acid dye in deionized water.
From the stock, prepare a working solution of the desired concentration (e.g., 10-50 mg/L).

e Suspension Preparation: Add a specific amount of the photocatalyst (e.g., 0.5-1.5 g/L) to the
dye solution.

e Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a designated period
(e.g., 30 minutes) to allow the dye molecules to adsorb onto the surface of the photocatalyst,
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reaching an equilibrium state.

e Initiation of Photocatalysis: Expose the suspension to a UV light source to initiate the
photocatalytic reaction.

o Sample Collection: At regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw
aliquots of the suspension.

o Sample Preparation for Analysis: Immediately filter the collected samples to remove the
photocatalyst particles.

e Analysis: Measure the absorbance of the filtrate at the maximum absorption wavelength of
the dye using a spectrophotometer.

o Calculation of Degradation Efficiency: The degradation efficiency can be calculated using the
following formula: Degradation Efficiency (%) = [(Co - Ct) / Co] x 100 Where Co is the initial
concentration of the dye and C: is the concentration at time t.

Visualizations

The following diagrams illustrate a typical experimental workflow for photocatalytic degradation
and the logical application of Acid Blue 260.

Click to download full resolution via product page

Caption: Experimental workflow for the photocatalytic degradation of Acid Blue 260.
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Caption: Logical relationship of Acid Blue 260's applications in dyeing various materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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